Cas no 2248341-45-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• CAS No: 2248341-45-7
• MF: C₁₉H₁₄N₄O₄S
• MW: 394.403862476349
• CID: 6028040
• PubChem ID: 165906011
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
• 2248341-45-7
• EN300-6522681

• Inchi： 1S/C19H14N4O4S/c1-12-6-8-13(9-7-12)22-11-20-21-19(22)28-10-16(24)27-23-17(25)14-4-2-3-5-15(14)18(23)26/h2-9,11H,10H2,1H3
• InChI Key： WGNMJFYQPVHBQT-UHFFFAOYSA-N
• SMILES： S(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1=NN=CN1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 394.07357611g/mol
• Monoisotopic Mass: 394.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 120Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate

Introduction to Compound CAS No. 2248341-45-7: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate

The compound with the CAS number 2248341-45-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of isoindole derivatives and features a unique structural arrangement that includes a triazole moiety and a sulfanyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various therapeutic applications.

Structural Characteristics: The compound's structure is characterized by the presence of a 1,3-dioxoisoindole core, which is a common motif in many biologically active molecules. The 1,3-dioxoisoindole ring is linked to an acetate ester through a sulfanyl group. The acetate ester is further substituted with a 4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl moiety. The triazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The methyl group on the phenyl ring adds steric bulk and can influence the compound's solubility and bioavailability.

Biological Activities: Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate in various biological contexts. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This activity suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, this compound has also demonstrated potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Specifically, it has shown promising results in inhibiting the growth of human breast cancer cells (MCF-7) and colorectal cancer cells (HCT116). These findings suggest that it could be a valuable lead compound for the development of new anticancer drugs.

Pharmacokinetic Properties: Understanding the pharmacokinetic properties of a compound is crucial for its development as a therapeutic agent. Studies have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate exhibits favorable pharmacokinetic profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important factors for drug development. Additionally, it shows low toxicity in preclinical studies, making it a safe candidate for further investigation.

Synthetic Routes: The synthesis of this compound involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common approach involves the condensation of an appropriate isoindole derivative with an activated ester containing the triazole moiety. The sulfanyl group can be introduced through subsequent reactions such as thiolysis or sulfenylation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its commercialization.

Clinical Potential: While still in the early stages of research, the clinical potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate is promising. Preclinical studies have provided strong evidence for its efficacy in treating inflammatory and cancerous conditions. However, further clinical trials are necessary to fully evaluate its safety and effectiveness in human subjects. These trials will also help to optimize dosing regimens and identify any potential side effects.

Conclusion: In summary, the compound with CAS number 2248341-45-7, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[4-(4-methylphenyl)-4H-1,2,4-triazol-3-y]sulfanyl}acetate, is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and clinicians alike.